![molecular formula C17H20N4O B2684265 1-(4-(6-Methylpyridazin-3-yl)piperazin-1-yl)-2-phenylethanone CAS No. 1203049-84-6](/img/structure/B2684265.png)
1-(4-(6-Methylpyridazin-3-yl)piperazin-1-yl)-2-phenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-Methylpyridazin-3-yl)piperazin-1-yl)-2-phenylethanone is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is also known as MPPE and has been synthesized through various methods.
Scientific Research Applications
Synthesis and Polymer Applications
Polyamides containing various functional groups were synthesized, showcasing the versatility of piperazine derivatives in polymer chemistry. These polymers exhibit different solubilities and molecular weights, indicating their potential for specific industrial and pharmaceutical applications (Hattori & Kinoshita, 1979).
Anticancer and Antiproliferative Activities
Compounds with piperazine moieties have been synthesized and shown to possess anticancer and antiproliferative activities against various cancer cell lines. For example, certain synthesized compounds demonstrated better anti-proliferative activities than curcumin against human breast cancer cell lines, suggesting their potential as anticancer agents (Parveen et al., 2017).
Ligand Design for Diagnostic and Therapeutic Applications
Research on σ receptor ligands, like the PB28 analogue, aimed at reducing lipophilicity to improve its diagnostic and therapeutic utility in oncology. This work underlines the importance of structural modifications to enhance the pharmacological profile of piperazine-based compounds (Abate et al., 2011).
Antimicrobial and Antidepressant Activities
Novel derivatives of piperazine showed significant antimicrobial and antidepressant activities. This includes compounds synthesized through Mannich’s reaction, which exhibited notable antidepressant activities and antianxiety effects in preclinical models (Kumar et al., 2017).
Photocatalytic and Electronic Properties
Piperazine derivatives were also explored for their luminescent properties and photo-induced electron transfer, suggesting potential applications in material science and electronics. The photophysical properties of these compounds can be tuned for specific applications, such as pH probes and fluorescence quenching mechanisms (Gan et al., 2003).
Structural Characterization and Reactivity
Studies on the structural characterization of piperazine derivatives, including their reactivity and stability under various conditions, provide essential insights into designing more effective pharmaceuticals and materials. The understanding of molecular packing, hydrogen bonding interactions, and reactivity towards oxidation is crucial for the development of novel compounds with tailored properties (Karczmarzyk & Malinka, 2008).
properties
IUPAC Name |
1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-2-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c1-14-7-8-16(19-18-14)20-9-11-21(12-10-20)17(22)13-15-5-3-2-4-6-15/h2-8H,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKHGGWHIGZWKHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCN(CC2)C(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.